Cas no 1496110-35-0 (4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid
• CAS No: 1496110-35-0
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5763380
• PubChem ID: 66099357
• Update Time: 2025-10-30

4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1496110-35-0
• EN300-1178570
• 4-amino-3-(2-fluorophenyl)-3-methylbutanoic acid
• AKOS015442177
• SCHEMBL21631996
• 4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid

• Inchi： 1S/C11H14FNO2/c1-11(7-13,6-10(14)15)8-4-2-3-5-9(8)12/h2-5H,6-7,13H2,1H3,(H,14,15)
• InChI Key： OAXKQBOSPGBKKY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(CN)CC(=O)O

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid

Comprehensive Overview of 4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid (CAS No. 1496110-35-0)

4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid (CAS No. 1496110-35-0) is a fluorinated organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique fluorophenyl and methylbutanoic acid moieties, has garnered attention due to its structural similarity to bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic disorders.

The compound’s amino acid backbone and fluorine substitution make it a versatile building block for synthesizing novel therapeutics. Its 2-fluorophenyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor in developing central nervous system (CNS) drugs. Recent studies highlight its role in modulating neurotransmitter activity, aligning with the growing interest in neuroprotective agents and precision medicine.

In the context of synthetic chemistry, 4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid serves as a precursor for peptide mimetics and small-molecule inhibitors. Its carboxylic acid functionality allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the pharmaceutical industry’s shift toward fragment-based drug design and AI-driven molecular optimization, addressing demands for faster, cost-effective R&D.

From a mechanistic perspective, the compound’s fluorine atom influences electronic properties and metabolic stability, reducing susceptibility to enzymatic degradation. This feature is pivotal in designing long-acting therapeutics, a trending topic in sustained-release formulations. Additionally, its potential as a GABA analogue has sparked investigations into anxiolytic and anticonvulsant applications, resonating with the surge in mental health research.

Environmental and green chemistry considerations also apply. The compound’s fluorine content raises questions about biodegradability, prompting studies on eco-friendly synthesis routes. Innovations like catalytic fluorination and flow chemistry are being explored to minimize waste, reflecting broader industry priorities.

In summary, 4-Amino-3-(2-fluorophenyl)-3-methylbutanoic acid (CAS No. 1496110-35-0) exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted applications—from CNS drug development to sustainable synthesis—position it as a compound of enduring relevance in scientific advancement.